
Technical Support Center: Reducing Ammonia
Volatilization from Surface-Applied Ammophos

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ammophos

Cat. No.: B1173432 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for experiments focused on reducing ammonia volatilization from surface-applied

ammophos.

Frequently Asked Questions (FAQs)
Q1: What is ammophos and what is its chemical composition?

Ammophos is a widely used complex mineral fertilizer containing both nitrogen and

phosphorus.[1] Its primary components are monoammonium phosphate (NH₄H₂PO₄) and

diammonium phosphate ((NH₄)₂HPO₄).[2][3] The nitrogen content typically ranges from 10-

12%, and the phosphorus content (as P₂O₅) ranges from 44-52%.[2][4][5] It is a granular,

water-soluble fertilizer.[1][2]

Q2: What is ammonia volatilization and why is it a concern with ammophos?

Ammonia volatilization is the loss of nitrogen to the atmosphere in the form of ammonia gas

(NH₃).[6] This process can occur when ammonium-containing fertilizers like ammophos are

applied to the soil surface.[7] The ammonium (NH₄⁺) in ammophos can be converted to

ammonia gas, especially under certain environmental conditions.[6] This is a concern as it

reduces the nitrogen use efficiency of the fertilizer, leading to economic losses and potential

environmental impacts such as soil acidification and the formation of atmospheric particulate

matter.[8][9]
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Q3: What are the primary factors that influence the rate of ammonia volatilization?

Several key factors influence the rate of ammonia volatilization from surface-applied

ammophos:

Soil pH: Higher soil pH (alkaline conditions) promotes the conversion of ammonium (NH₄⁺)

to ammonia (NH₃), thereby increasing volatilization.[6][10]

Temperature: Warmer temperatures increase the rate of chemical reactions, leading to

higher ammonia volatilization.[6][10]

Soil Moisture: Moist soil surfaces can initially increase volatilization by dissolving the fertilizer

and facilitating the chemical reactions. However, subsequent rainfall or irrigation can reduce

volatilization by moving the fertilizer into the soil.[6][10][11]

Wind Speed: Higher wind speeds can increase the rate of ammonia loss from the soil

surface to the atmosphere.

Cation Exchange Capacity (CEC): Soils with a higher CEC can retain more ammonium ions,

making them less susceptible to volatilization.[10]

Troubleshooting Guides
Problem 1: High variability in ammonia volatilization measurements between replicates.
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Possible Cause Troubleshooting Step

Inconsistent fertilizer application

Ensure uniform and precise application of

ammophos to each experimental unit. Use

calibrated spreaders for larger plots.

Non-homogenous soil conditions

Ensure the soil for each replicate is from the

same source and is well-mixed to have uniform

physical and chemical properties.

Leaks in the measurement system (chambers,

tubing)

Check all connections for leaks using a smoke

test or by ensuring a tight fit.[8]

Variable airflow in dynamic chamber systems
Calibrate and regularly check the airflow rate for

each chamber to ensure it is consistent.[12]

Edge effects in field plots

Use a buffer zone around the measurement

area to minimize interference from adjacent

plots.

Problem 2: Lower than expected effectiveness of a urease inhibitor.
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Possible Cause Troubleshooting Step

Inadequate inhibitor concentration

Verify the concentration of the urease inhibitor

and ensure it is appropriate for the ammophos

application rate and soil conditions.[13]

Degradation of the inhibitor

Check the expiration date and storage

conditions of the urease inhibitor. Some

inhibitors can degrade over time, especially if

not stored properly.

High soil temperature and pH

Be aware that the effectiveness of some urease

inhibitors can be reduced in soils with very high

pH and temperature.[13] Consider testing

different inhibitors or alternative ammonia

reduction strategies under these conditions.

Non-uniform mixing with fertilizer

Ensure the urease inhibitor is thoroughly and

uniformly mixed with the ammophos granules

before application.

Problem 3: No significant reduction in ammonia volatilization observed with subsurface

application.

Possible Cause Troubleshooting Step

Application depth is too shallow

Ensure the fertilizer is placed at a sufficient

depth below the soil surface. A depth of at least

5-10 cm is generally recommended.[14]

Open fertilizer furrows

Ensure the furrows created during subsurface

application are properly closed to prevent

ammonia gas from escaping.

Very dry and porous soil

In very dry and sandy soils, ammonia can still

diffuse to the surface. Consider a light irrigation

after application to help seal the furrows.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.researchgate.net/publication/226735028_The_influence_of_soil_properties_on_the_effectiveness_of_phenylphosphordamidate_PPD_in_reducing_ammonia_volatilization_from_surface_applied_urea
https://www.researchgate.net/publication/226735028_The_influence_of_soil_properties_on_the_effectiveness_of_phenylphosphordamidate_PPD_in_reducing_ammonia_volatilization_from_surface_applied_urea
https://agronomy-rice.ucdavis.edu/sites/g/files/dgvnsk11966/files/media/documents/_ASSESSMENT%20OF%20AMMONIA%20VOLATILIZATION%20FROM%20FLOODED%20SOIL%20SYSTEMS_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data on Ammonia Volatilization Reduction
Strategies
The following table summarizes quantitative data on the effectiveness of various strategies for

reducing ammonia volatilization from nitrogen fertilizers.

Mitigation Strategy
Reported Reduction in NH₃

Volatilization (%)

Key Conditions and

Considerations

Urease Inhibitors (e.g., NBPT,

PPD)
54 - 95%

Effectiveness can vary with soil

type, temperature, and

inhibitor concentration.[13][15]

Fertilizer Placement

(Subsurface)

55% (on average for deep

placement)

Effectiveness depends on the

depth of placement and soil

conditions.[15]

Use of Alternative Fertilizers

(e.g., Ammonium Nitrate)
Up to 90% (compared to urea)

Ammonium nitrate has a lower

potential for ammonia

volatilization.[16]

Controlled-Release Fertilizers 68% (on average)

The coating slows the release

of nitrogen, reducing the

concentration of ammonium at

the soil surface.[15]

Irrigation after Application 35% (on average)
Helps to move the fertilizer into

the soil profile.[15]

Amendments (e.g., pyrite,

zeolite, organic acids)
35% (on average)

These materials can help to

retain ammonium or alter the

soil chemistry to reduce

volatilization.[15]

Experimental Protocols
Key Experiment: Measurement of Ammonia Volatilization using a Dynamic Chamber System
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This protocol outlines a common laboratory method for measuring ammonia volatilization from

surface-applied ammophos.

1. Materials:

Soil of known physical and chemical properties

Ammophos fertilizer

Dynamic volatilization chambers (e.g., PVC or stainless steel)[8]

Air pump with a manifold to distribute air to multiple chambers

Flow meters to control the airflow rate to each chamber

Acid traps (e.g., bubblers containing a known concentration of sulfuric or boric acid)

Tubing (Teflon or other non-reactive material)

Analytical equipment for determining ammonium concentration in the acid traps (e.g.,

spectrophotometer, titrator).

2. Procedure:

Soil Preparation: Place a standardized amount of sieved soil into each chamber base. If

required, adjust the soil moisture to the desired level.

Fertilizer Application: Uniformly apply a known amount of ammophos to the soil surface in

each chamber.

Chamber Assembly: Immediately seal the chambers.

System Operation: Start the air pump to provide a constant and controlled airflow through

each chamber. The air should sweep across the soil surface and exit through an outlet

connected to an acid trap.[8]

Sample Collection: At predetermined time intervals (e.g., 6, 12, 24, 48, 72 hours), remove

the acid traps and replace them with fresh ones.
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Sample Analysis: Analyze the amount of ammonium captured in the acid traps to determine

the quantity of ammonia volatilized during each time interval.

Data Calculation: Calculate the cumulative ammonia loss over the course of the experiment

and express it as a percentage of the total nitrogen applied.

3. Troubleshooting for this Experiment:

Condensation in tubing: This may indicate a large temperature difference between the

chamber and the surrounding environment. Insulate the tubing if necessary.

Back pressure in the system: Check for blockages in the tubing or acid traps.

Low recovery of applied nitrogen: Ensure the acid in the traps is not saturated. Use a higher

concentration or volume of acid if necessary.
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Caption: Chemical pathway of ammonia volatilization from ammophos.
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Caption: Workflow for measuring ammonia volatilization in a lab setting.
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Caption: Factors influencing ammonia volatilization rates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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